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Compound of Interest

Compound Name: MTOA-TFSI

Cat. No.: B1591626

This document provides essential safety and logistical information for the proper handling and
disposal of Methyltrioctylammonium bis(trifluoromethylsulfonyl)imide (MTOA-TFSI), CAS
Number 375395-33-8. The following procedures are designed to ensure the safety of laboratory
personnel and to maintain environmental compliance.

Hazard Identification and Safety

MTOA-TFSI is a chemical compound that requires careful handling. Depending on the supplier,
its classification may vary slightly, but it is generally considered hazardous.

GHS Hazard Classification:
» Signal Word: Danger or Warning[1]
o Pictograms:
o Skull and Crossbones (Acute Toxicity)
o Exclamation Mark (Skin/Eye/Respiratory Irritant)[1]
» Hazard Statements:

o H301: Toxic if swallowed.[2][3]
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o

H315: Causes skin irritation.[1][4]

o

H319: Causes serious eye irritation.[1][4]

[¢]

H335: May cause respiratory irritation.[1][4]

[e]

H402 / H412: Harmful to aquatic life, potentially with long-lasting effects.[2]

o Precautionary Statements (Key Handling & Disposal):
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
o P264: Wash skin thoroughly after handling.[4]
o P270: Do not eat, drink or smoke when using this product.[2]
o P273: Avoid release to the environment.[2]
o P280: Wear protective gloves, protective clothing, and eye/face protection.[4]
o P405: Store locked up.[4]

o P501: Dispose of contents/container to an approved waste disposal plant.[4]

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for MTOA-TFSI.
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Property Value Source
CAS Number 375395-33-8 [1][4][5]
Chemical Formula C27H54F6N204S2 [1][5]
Molar Mass 648.85 g/mol [1][5]
Flash Point >110 °C (>230 °F) or Not (115]

Applicable

Storage Class

10 (Combustible liquids)

[5]

Anion Traces

Bromide (Br~): <20 mg/kg

[5]

Chloride (CI7): <20 mg/kg

[5]

Fluoride (F~): <20 mg/kg

[5]

Nitrate (NOs~): <10 mg/kg

[5]

Sulfate (SO427): <10 mg/kg [5]

Experimental Protocols: Disposal and Spill
Neutralization

The following protocols provide step-by-step guidance for routine disposal and emergency spill
cleanup.

Protocol 1: Routine Disposal of MTOA-TFSI Waste

This protocol covers the disposal of unused product and contaminated lab materials (e.g.,
pipette tips, wipes).

o Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing
appropriate PPE:

o Nitrile or other chemical-resistant gloves.[4][5]

o Safety glasses with side shields or chemical splash goggles.[5]
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o Alab coat or chemical-resistant apron.[2]

o Work in a well-ventilated area or under a chemical fume hood.[4][6]

» Waste Segregation: Do not mix MTOA-TFSI waste with other waste streams.[7] It must be
collected separately as hazardous waste.

e Containerization:

o Place all MTOA-TFSI liquid waste and contaminated solids into a designated, chemically
compatible, and leak-proof waste container.

o The container must be clearly labeled as "Hazardous Waste: MTOA-TFSI" and include the
associated hazard pictograms.

e Storage:
o Keep the waste container tightly closed when not in use.[4]

o Store the container in a designated secondary containment area that is locked up or
otherwise secured.[4][7]

o The storage area should be away from drains, water sources, and incompatible materials.

[8]
» Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EHS) office or a licensed hazardous waste contractor.

o Disposal must be conducted at an approved waste disposal plant or via industrial
combustion.[2][4] Do not pour down the drain or dispose of in regular trash.[8]

Protocol 2: Accidental Spill Cleanup

This protocol outlines the procedure for managing a spill of MTOA-TFSI.

e Immediate Response:
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o Alert personnel in the immediate area and evacuate if necessary.

o Ensure the area is well-ventilated.

o If the spill is large or you are not trained to handle it, contact your institution's emergency
response team immediately.

Don Appropriate PPE: Wear enhanced PPE for spill cleanup:

o

Chemical splash goggles and face shield.

[¢]

Heavy-duty, chemical-resistant gloves.

[¢]

Chemical-resistant suit or apron and boot covers.

[e]

If vapors or aerosols are generated, a respirator with an appropriate filter (e.g., ABEK-
type) is required.[5]

Containment (Minor Spills):

o For small spills, prevent further spread by creating a dike around the spill using an inert,
absorbent material (e.g., Chemizorb®, sand, vermiculite, or earth).[8]

o Cover any nearby drains to prevent environmental release.

Absorption and Collection:

o Carefully apply the absorbent material over the spill, starting from the outside and working
inward.

o Once the liquid is fully absorbed, use non-sparking tools to carefully scoop the material
into a designated hazardous waste container.[6]

Decontamination:

o Wipe down the spill area with a suitable solvent (consult your SDS or EHS office), followed
by soap and water.
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o All cleaning materials (wipes, absorbents) must be disposed of as hazardous waste in the
same container.

e Disposal:
o Seal and label the waste container as described in Protocol 1.
o Arrange for disposal through your institution's EHS office.

Visual Workflow Diagrams

The following diagrams illustrate the logical workflows for handling and disposing of MTOA-
TFSI.
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Caption: Logical workflow for MTOA-TFSI waste management.
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Caption: Hazard signaling pathways for MTOA-TFSI exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Trioctylmethylammonium bis(trifluoromethylsulfonyl)imide - Wikipedia [en.wikipedia.org]
e 2. proionic.com [proionic.com]

3. proionic.com [proionic.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1591626?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591626?utm_src=pdf-body
https://www.benchchem.com/product/b1591626?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Trioctylmethylammonium_bis(trifluoromethylsulfonyl)imide
https://www.proionic.com/wp-content/uploads/2023/10/SDS-1-Ethyl-3-methyl_imidazolium_bis_trifluoromethylsulfonyl_imide-AT-en_4.0.pdf
https://www.proionic.com/wp-content/uploads/2023/10/SDS-Tributylmethylphosphonium_bis_trifluoromethylsulfonyl_imide-AT-en_2.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

4. echemi.com [echemi.com]

5. FR - = 2 B (= & R B REmE) T AR for electrochemistry, 299% (NMR) | Sigma-Aldrich
[sigmaaldrich.com]

6. fishersci.com [fishersci.com]

7. ocerws.ocpublicworks.com [ocerws.ocpublicworks.com]

8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Proper Disposal Procedures for
Methyltrioctylammonium bis(trifluoromethylsulfonyl)imide (MTOA-TFSI)]. BenchChem,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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